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Compound Name:
2,2'-Oxybis(n,n-

diethylethanamine)

Cat. No.: B1595663 Get Quote

A Technical Guide to the Solubility of 2,2'-
Oxybis(n,n-diethylethanamine)
For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility

characteristics of 2,2'-Oxybis(n,n-diethylethanamine) (CAS No: 3030-43-1). Due to a notable

lack of quantitative solubility data in the public domain for organic solvents, this document

consolidates the available information, discusses the theoretical solubility based on the

compound's molecular structure, and presents a detailed experimental protocol for its

determination. This guide is intended to serve as a foundational resource for professionals in

research and drug development who utilize or intend to utilize this compound.

Introduction
2,2'-Oxybis(n,n-diethylethanamine) is a tertiary amine featuring a central ether linkage. Its

molecular structure, with two diethylamino groups, imparts properties that make it a subject of

interest as a ligand, catalyst, and intermediate in organic synthesis. A thorough understanding

of its solubility in various solvents is critical for its effective application in reaction chemistry,

purification processes, and formulation development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1595663?utm_src=pdf-interest
https://www.benchchem.com/product/b1595663?utm_src=pdf-body
https://www.benchchem.com/product/b1595663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This document addresses the current gap in publicly available, quantitative solubility data for

2,2'-Oxybis(n,n-diethylethanamine) in common organic solvents. While its solubility in water

has been reported, data for other solvent systems is scarce. This guide therefore provides both

the known data and a robust theoretical and practical framework for researchers to determine

solubility in their specific systems.

Chemical and Physical Properties
A summary of the key physicochemical properties of 2,2'-Oxybis(n,n-diethylethanamine) is
provided below.

Property Value Reference

CAS Number 3030-43-1 [1][2]

Molecular Formula C12H28N2O [1][2]

Molecular Weight 216.36 g/mol [2]

Appearance Liquid

pKa (Predicted) 10.05 ± 0.25 [1]

Solubility Characteristics
An extensive literature search reveals a significant lack of published quantitative solubility data

for 2,2'-Oxybis(n,n-diethylethanamine) in most common organic solvents. The only available

quantitative value is for its solubility in water.

Solvent
Temperature
(°C)

Solubility
Molar
Solubility
(mol/L)

Reference

Water 25 50 g/L ~0.231 [1]

In the absence of extensive empirical data, the solubility of 2,2'-Oxybis(n,n-
diethylethanamine) can be predicted based on its molecular structure and the principle of "like

dissolves like."
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Polar Solvents: The molecule possesses polar characteristics due to the nitrogen atoms and

the central ether oxygen, which can act as hydrogen bond acceptors. This explains its

moderate solubility in water.[1] It is expected to be miscible with polar organic solvents such

as ethanol, methanol, and acetone.

Nonpolar Solvents: The twelve carbon atoms in the ethyl groups contribute to significant

nonpolar character. Therefore, it is predicted to be soluble in many nonpolar organic solvents

like toluene, hexane, and diethyl ether.

Aqueous Acidic Solutions: As a tertiary amine, 2,2'-Oxybis(n,n-diethylethanamine) is a

weak base. It will react with acids to form the corresponding ammonium salt. This protonated

form is ionic and will exhibit significantly higher solubility in aqueous solutions than the

neutral compound. This property is a common characteristic of amines.

Experimental Protocol for Solubility Determination
The following section outlines a detailed gravimetric method, often referred to as the "shake-

flask method," for the quantitative determination of the solubility of 2,2'-Oxybis(n,n-
diethylethanamine). This method is reliable for generating equilibrium solubility data.

An excess amount of the solute (2,2'-Oxybis(n,n-diethylethanamine)) is mixed with the

solvent of interest. The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached, creating a saturated solution. The undissolved solute is then

removed by filtration, and the concentration of the solute in the clear, saturated filtrate is

determined gravimetrically.

2,2'-Oxybis(n,n-diethylethanamine) (high purity)

Selected solvents (analytical grade)

Analytical balance (readable to ±0.1 mg)

Thermostatic shaker bath or incubator

Calibrated thermometer

Glass vials with screw caps (e.g., 20 mL)
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Syringe filters (e.g., 0.45 µm, compatible with the solvent)

Syringes

Pre-weighed glass evaporating dishes or beakers

Vacuum oven or convection oven

Preparation: Add an excess amount of 2,2'-Oxybis(n,n-diethylethanamine) to a series of

glass vials. The excess should be clearly visible to ensure saturation.

Solvent Addition: Add a known volume or mass of the desired solvent to each vial.

Equilibration: Securely cap the vials and place them in a thermostatic shaker bath set to the

desired temperature (e.g., 25 °C). Agitate the vials for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached. The time required for equilibration should be

determined by preliminary experiments where concentration is measured at different time

points until it becomes constant.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature for at least 12 hours to allow the excess solid to settle.

Sampling: Carefully withdraw a known volume of the clear supernatant using a syringe. To

avoid temperature changes that could affect solubility, the syringe can be pre-warmed to the

experimental temperature. Attach a syringe filter to the syringe and discard the first portion of

the liquid to saturate the filter material.

Gravimetric Analysis: Dispense a precise volume of the filtrate into a pre-weighed, dry

evaporating dish. Record the total weight.

Solvent Evaporation: Place the evaporating dish in an oven at a temperature sufficient to

evaporate the solvent without degrading the solute. For volatile organic solvents, a vacuum

oven at a moderate temperature is recommended.

Final Weighing: Once the solvent is completely evaporated, cool the dish in a desiccator and

weigh it. Repeat the drying and weighing process until a constant weight is achieved.
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Calculation: The solubility is calculated using the following formula: Solubility (g/L) = [(Mass

of dish + residue) - (Mass of empty dish)] / Volume of filtrate (L)

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining

solubility.

1. Preparation
Add excess solute to vial

2. Solvent Addition
Add known volume of solvent

3. Equilibration
Agitate at constant T

(e.g., 24-48h)

4. Settling
Allow phases to separate

(e.g., 12h)

5. Sampling
Withdraw supernatant

via syringe filter

6. Initial Weighing
Dispense filtrate into

pre-weighed dish

7. Evaporation
Remove solvent in oven

8. Final Weighing
Weigh dish with residue

to constant weight

9. Calculation
Determine solubility (g/L)

Click to download full resolution via product page

Workflow for the gravimetric determination of solubility.

Conclusion
While there is a clear need for more comprehensive, publicly available data on the solubility of

2,2'-Oxybis(n,n-diethylethanamine) in a range of organic solvents, its fundamental properties

allow for a reasoned estimation of its solubility behavior. The moderate water solubility is

quantitatively established, and its basic nature predicts high solubility in acidic aqueous media.

For applications requiring precise solubility values in specific organic systems, the detailed

experimental protocol provided in this guide offers a reliable methodology for their

determination. It is hoped that this document will serve as a valuable resource for researchers

and facilitate the effective use of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility characteristics of 2,2'-Oxybis(n,n-
diethylethanamine) in various solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595663#solubility-characteristics-of-2-2-oxybis-n-n-
diethylethanamine-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1595663#solubility-characteristics-of-2-2-oxybis-n-n-diethylethanamine-in-various-solvents
https://www.benchchem.com/product/b1595663#solubility-characteristics-of-2-2-oxybis-n-n-diethylethanamine-in-various-solvents
https://www.benchchem.com/product/b1595663#solubility-characteristics-of-2-2-oxybis-n-n-diethylethanamine-in-various-solvents
https://www.benchchem.com/product/b1595663#solubility-characteristics-of-2-2-oxybis-n-n-diethylethanamine-in-various-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595663?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

